Cas no 38177-33-2 (2-4-(acetyloxy)phenylacetic Acid)

2-4-(acetyloxy)phenylacetic Acid structure
38177-33-2 structure
Product Name:2-4-(acetyloxy)phenylacetic Acid
CAS No:38177-33-2
MF:C10H10O4
MW:194.184003353119
CID:322517
PubChem ID:241587
Update Time:2025-04-19

2-4-(acetyloxy)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-(acetyloxy)-
    • 2-(4-acetyloxyphenyl)acetic acid
    • (4-acetoxy-phenyl)-acetic acid
    • (4-Acetoxy-phenyl)-essigsaeure
    • (E)-3-(
    • (E)-4-O-acetylcoumaroyl chloride
    • (p-Acetoxyphenyl)-acetic acid
    • 2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-
    • 3-(4-acetoxyphenyl)-2-propenoyl chloride
    • 3-(4-acetoxyphenyl)-propenoic acid chloride
    • 4-acetoxycoumaroyl chloride
    • 4-acetoxyphenylacetic acid
    • acetyl 4-coumaric acid chloride
    • CTK1E9513
    • p-acetoxy-cinnamic acid chloride
    • p-acetoxyphenylacetic acid
    • 4-Acetyloxyphenylacetic acid
    • EJM-III 124C
    • NSC 49141
    • 2-(4-acetoxyphenyl)aceticacid
    • SCHEMBL384743
    • NSC49141
    • 2-(4-acetoxyphenyl)acetic acid
    • DTXSID40959104
    • AKOS022644577
    • [4-(acetyloxy)phenyl]acetic acid
    • CS-0238099
    • WCTJRKVPYCQVQM-UHFFFAOYSA-N
    • EN300-189918
    • NSC-49141
    • Z1255442303
    • 4-acetyloxyphenyl acetic acid
    • 38177-33-2
    • 2-[4-(acetyloxy)phenyl]acetic acid
    • 2-4-(acetyloxy)phenylacetic Acid
    • Inchi: 1S/C10H10O4/c1-7(11)14-9-4-2-8(3-5-9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
    • InChI Key: WCTJRKVPYCQVQM-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1)CC(=O)O

Computed Properties

  • Exact Mass: 194.0579
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 108 ºC (water )
  • Solubility: Slightly soluble (3.7 g/l) (25 º C),
  • PSA: 63.6
  • LogP: 1.23900

2-4-(acetyloxy)phenylacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B402423-25mg
2-[4-(acetyloxy)phenyl]acetic Acid
38177-33-2
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$ 50.00 2022-06-07
TRC
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2-[4-(acetyloxy)phenyl]acetic Acid
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$ 70.00 2022-06-07
TRC
B402423-250mg
2-[4-(acetyloxy)phenyl]acetic Acid
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250mg
$ 295.00 2022-06-07
Enamine
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$65.0 2025-03-21
Enamine
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$96.0 2025-03-21
Enamine
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$136.0 2025-03-21
Enamine
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Enamine
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Enamine
EN300-189918-2.5g
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$697.0 2025-03-21
Enamine
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